2-{2,2,3,3,4,4,5,5,6,6-Decafluoro-6-[(2-sulfonatoethyl)carbamoyl]hexanamido}ethane-1-sulfonate

• Molecular Formula: C11H10F10N2O8S2-2
• Molecular Weight: 552.3 g/mol
• IUPAC Name: 2-[[2,2,3,3,4,4,5,5,6,6-decafluoro-7-oxo-7-(2-sulfonatoethylamino)heptanoyl]amino]ethanesulfonate
• InChI: InChI=1S/C11H12F10N2O8S2/c12-7(13,5(24)22-1-3-32(26,27)28)9(16,17)11(20,21)10(18,19)8(14,15)6(25)23-2-4-33(29,30)31/h1-4H2,(H,22,24)(H,23,25)(H,26,27,28)(H,29,30,31)/p-2
• InChI Key: MNZIFELNVZMTDN-UHFFFAOYSA-L
• Canonical SMILES: C(CS(=O)(=O)[O-])NC(=O)C(C(C(C(C(C(=O)NCCS(=O)(=O)[O-])(F)F)(F)F)(F)F)(F)F)(F)F

Description

2-{2,2,3,3,4,4,5,5,6,6-Decafluoro-6-[(2-sulfonatoethyl)carbamoyl]hexanamido}ethane-1-sulfonate is a fluorinated organic compound It is characterized by the presence of multiple fluorine atoms, which impart unique chemical properties such as high thermal stability and resistance to degradation

Preparation Methods

The synthesis of 2-{2,2,3,3,4,4,5,5,6,6-Decafluoro-6-[(2-sulfonatoethyl)carbamoyl]hexanamido}ethane-1-sulfonate typically involves multiple steps. The process begins with the preparation of the fluorinated hexane derivative, followed by the introduction of the sulfonatoethyl group through a carbamoylation reaction. The final step involves the sulfonation of the ethane moiety. Industrial production methods may involve optimization of reaction conditions such as temperature, pressure, and the use of catalysts to enhance yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-{2,2,3,3,4,4,5,5,6,6-Decafluoro-6-[(2-sulfonatoethyl)carbamoyl]hexanamido}ethane-1-sulfonate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of advanced materials with unique properties.

Biology: Its stability and resistance to degradation make it useful in biological studies, particularly in the development of fluorinated biomolecules.

Medicine: The compound’s properties are explored for potential use in drug delivery systems and as a component of pharmaceuticals.

Industry: It is used in the production of high-performance polymers and coatings due to its thermal stability and chemical resistance.

Mechanism of Action

The mechanism of action of 2-{2,2,3,3,4,4,5,5,6,6-Decafluoro-6-[(2-sulfonatoethyl)carbamoyl]hexanamido}ethane-1-sulfonate involves its interaction with molecular targets through its functional groups. The fluorine atoms enhance the compound’s binding affinity to specific targets, while the sulfonatoethyl group can participate in ionic interactions. These interactions can modulate biological pathways and chemical reactions, making the compound effective in its applications.

Comparison with Similar Compounds

Compared to other fluorinated compounds, 2-{2,2,3,3,4,4,5,5,6,6-Decafluoro-6-[(2-sulfonatoethyl)carbamoyl]hexanamido}ethane-1-sulfonate is unique due to its specific combination of functional groups. Similar compounds include:

• 2,2,3,3,4,4,5,5,6,6-Decafluoro-6-[(1,2,2-trifluorovinyl)oxy]hexanenitrile
• 2,2,3,3,4,4,5,5,6,6,7,7-Dodecafluoroheptyl acrylate These compounds share the fluorinated hexane backbone but differ in their functional groups, leading to variations in their chemical properties and applications.